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Compound of Interest

Compound Name: Sodium acetate trihydrate

Cat. No.: B147827

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium acetate
trihydrate in two common solvents: water and ethanol. Understanding the solubility
characteristics of this compound is critical for a wide range of applications, from buffer
preparation in biopharmaceutical manufacturing to its use as a reagent in chemical synthesis.
This document presents quantitative solubility data, detailed experimental protocols for
solubility determination, and a visual representation of a standard experimental workflow.

Data Presentation: Quantitative Solubility

The following tables summarize the solubility of sodium acetate trihydrate in water and
ethanol at various temperatures. The data is presented to facilitate easy comparison and

reference.

Table 1: Solubility of Sodium Acetate Trihydrate in Water
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Temperature (°C) Solubility (g / 100 mL)
-10 32.9[1]

0 36.2[1]

20 46.4[1]

50 82.0[1]

58 138.0

Table 2: Solubility of Sodium Acetate Trihydrate in Ethanol

Temperature (°C) Solubility (g / 100 mL)

Not Specified 5.3[2]

Note on Ethanol Solubility Data:Comprehensive temperature-dependent solubility data for
sodium acetate trihydrate in ethanol is not readily available in the reviewed literature. The
most frequently cited value is 5.3 g/100 mL, without a specified temperature. For researchers
requiring more detailed information, the solubility of anhydrous sodium acetate in ethanol has
been experimentally determined and is presented in Table 3.

Table 3: Solubility of Anhydrous Sodium Acetate in Ethanol at VVarious Temperatures
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Temperature (°C) Temperature (K) Molar Solubility (mol-L~?)

Data not explicitly provided in

15 288.15

search results

Data not explicitly provided in
25 298.15

search results

Data not explicitly provided in
35 308.15

search results

Data not explicitly provided in
45 318.15

search results

Data not explicitly provided in
55 328.15

search results

Data not explicitly provided in
65 338.15

search results

The data in Table 3 is based on a study that measured the solubility of anhydrous sodium
acetate in ethanol from 288.15 K to 338.15 K using a laser dynamic method.[3] While the study
indicates the measurements were taken, the specific solubility values at each temperature were
not available in the provided search results.

Experimental Protocols

Accurate determination of solubility is paramount for reliable research and development. The
following are detailed methodologies for two common experimental protocols for determining
the solubility of a solid in a liquid solvent.

Shake-Flask Method (Thermodynamic Solubility)

The shake-flask method is a widely used and reliable technique for determining the
thermodynamic (equilibrium) solubility of a compound.[4][5]

Objective: To determine the saturation concentration of sodium acetate trihydrate in a solvent
at a specific temperature.

Materials:
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e Sodium acetate trihydrate (analytical grade)

e Solvent (e.g., deionized water, absolute ethanol)

o Glass flasks or vials with airtight seals

o Thermostatically controlled shaker or incubator

» Analytical balance

« Filtration apparatus (e.g., syringe filters with appropriate membrane)
o Calibrated volumetric glassware

» Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,
HPLC, or gravimetric analysis)

Procedure:

» Preparation of Supersaturated Solution: Add an excess amount of sodium acetate
trihydrate to a flask containing the chosen solvent. The excess solid is crucial to ensure that
equilibrium with the solid phase is achieved.

o Equilibration: Seal the flasks tightly and place them in a thermostatically controlled shaker
set to the desired temperature. Agitate the flasks for a predetermined period (typically 24 to
72 hours) to allow the system to reach equilibrium.[5] The agitation ensures thorough mixing
and facilitates the dissolution process.

o Phase Separation: After the equilibration period, allow the flasks to stand undisturbed at the
same temperature to allow the undissolved solid to settle.

o Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant using a
pre-warmed (or pre-cooled to the experimental temperature) pipette. Immediately filter the
aliquot using a syringe filter of a pore size sufficient to remove all undissolved particles (e.g.,
0.45 um). This step must be performed quickly to prevent temperature changes that could
affect solubility.
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o Sample Analysis: Accurately dilute the filtered saturated solution with the solvent to a
concentration within the calibrated range of the analytical instrument.

e Quantification: Determine the concentration of sodium acetate trihydrate in the diluted
sample using a validated analytical method.

e Calculation: Calculate the solubility of the sodium acetate trihydrate in the solvent at the
specified temperature, taking into account the dilution factor.

Gravimetric Method

The gravimetric method is a straightforward and absolute method for determining solubility that
relies on weighing the dissolved solute after evaporating the solvent.[6][7]

Objective: To determine the mass of sodium acetate trihydrate dissolved in a known mass of
solvent at saturation.

Materials:

e Sodium acetate trihydrate
e Solvent

o Conical flask with a stopper
e Analytical balance

» Evaporating dish

e Drying oven

e Desiccator

« Filtration apparatus
Procedure:

e Preparation of Saturated Solution: Prepare a saturated solution of sodium acetate
trihydrate in the chosen solvent at a specific temperature as described in the shake-flask

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b147827?utm_src=pdf-body
https://www.benchchem.com/product/b147827?utm_src=pdf-body
https://www.uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92711331.pdf
https://www.pharmajournal.net/article/28/1-2-6-182.pdf
https://www.benchchem.com/product/b147827?utm_src=pdf-body
https://www.benchchem.com/product/b147827?utm_src=pdf-body
https://www.benchchem.com/product/b147827?utm_src=pdf-body
https://www.benchchem.com/product/b147827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

method (steps 1 and 2).

o Phase Separation: Allow the undissolved solid to settle.

o Sample Withdrawal and Weighing: Carefully decant or filter a known volume (e.g., 10 mL) of
the clear saturated solution into a pre-weighed evaporating dish.[7] Record the exact mass
of the solution.

o Solvent Evaporation: Gently heat the evaporating dish to evaporate the solvent. This can be
done on a hot plate at a low temperature or in a drying oven.

e Drying to a Constant Weight: Once the solvent has evaporated, place the evaporating dish in
a drying oven set at a temperature sufficient to remove any residual solvent without
decomposing the sodium acetate trihydrate (e.g., 100-110 °C). Periodically remove the
dish, cool it to room temperature in a desiccator, and weigh it. Repeat the drying and
weighing process until a constant mass is achieved.

e Calculation:

o Mass of the dissolved solute = (Mass of the evaporating dish + residue) - (Mass of the
empty evaporating dish).

o Mass of the solvent = (Mass of the evaporating dish + solution) - (Mass of the evaporating
dish + residue).

o Solubility ( g/100 g solvent) = (Mass of the dissolved solute / Mass of the solvent) x 100.

Mandatory Visualization

The following diagram illustrates a generalized workflow for determining the solubility of a solid
compound using the Shake-Flask Method.
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Shake-Flask Method Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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